5-ethyl-2,4-difluoroaniline hydrochloride
Overview
Description
5-ethyl-2,4-difluoroaniline hydrochloride, also known as EDFH, is a chemical compound used in a variety of scientific and industrial applications. It is a white, water-soluble, crystalline solid with a molecular weight of 232.54 g/mol. It is composed of two nitrogen atoms, two chlorine atoms, and one ethyl group, and is a member of the aniline family. EDFH has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
5-ethyl-2,4-difluoroaniline hydrochloride acts as an acid catalyst in the reaction of aniline and difluoroacetic acid, which results in the formation of a difluoroaniline intermediate. This intermediate is then hydrolyzed to form the desired product, 5-ethyl-2,4-difluoroaniline hydrochloride.
Biochemical and Physiological Effects
5-ethyl-2,4-difluoroaniline hydrochloride has been studied for its biochemical and physiological effects. In vitro studies have shown that 5-ethyl-2,4-difluoroaniline hydrochloride can inhibit the growth of certain cancer cell lines, including human breast cancer cells. Additionally, 5-ethyl-2,4-difluoroaniline hydrochloride has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of nerve impulses.
Advantages and Limitations for Lab Experiments
5-ethyl-2,4-difluoroaniline hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is its low cost, which makes it a viable option for many research applications. Additionally, it is relatively stable and can be stored for extended periods of time without significant degradation. However, 5-ethyl-2,4-difluoroaniline hydrochloride is highly toxic and should be handled with caution.
Future Directions
The potential applications of 5-ethyl-2,4-difluoroaniline hydrochloride for scientific research are vast. Further research could be conducted to explore its potential use as an enzyme inhibitor or as an anticancer agent. Additionally, research could be conducted to explore its potential use as a starting material for the synthesis of various heterocyclic compounds. Additionally, research could be conducted to explore its potential use in the synthesis of agrochemicals, pharmaceuticals, and other organic compounds. Additionally, research could be conducted to explore its potential use as a catalyst in the synthesis of various compounds. Finally, research could be conducted to explore its potential use as a stabilizing agent in the manufacture of various materials.
Synthesis Methods
5-ethyl-2,4-difluoroaniline hydrochloride can be synthesized through a variety of methods, including the reaction of aniline with difluoroacetic acid and hydrochloric acid, or the reaction of aniline and 2,4-difluoroaniline hydrochloride. The reaction of aniline and difluoroacetic acid is the most common method of synthesis, and involves the use of a catalytic amount of hydrochloric acid to produce the desired product.
Scientific Research Applications
5-ethyl-2,4-difluoroaniline hydrochloride has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as an intermediate in the synthesis of various compounds, such as 2-amino-4-chloro-6-fluorobenzene, 3-chloro-4-fluorobenzene, and 4-chloro-3-fluoropyridine. In addition, 5-ethyl-2,4-difluoroaniline hydrochloride has been used as a starting material for the synthesis of various heterocyclic compounds, such as 2-amino-4-chloro-6-fluoropyridine and 4-chloro-3-fluoropyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-ethyl-2,4-difluoroaniline hydrochloride can be achieved through a multi-step process involving the reaction of starting materials with various reagents and catalysts.", "Starting Materials": [ "4-nitrophenol", "ethyl iodide", "sodium ethoxide", "sodium dithionite", "hydrochloric acid", "sodium hydroxide", "2,4-difluoroaniline" ], "Reaction": [ "Step 1: Reduction of 4-nitrophenol to 4-aminophenol using sodium dithionite", "Step 2: Ethylation of 4-aminophenol with ethyl iodide and sodium ethoxide to form 4-ethylaminophenol", "Step 3: Diazotization of 4-ethylaminophenol with sodium nitrite and hydrochloric acid to form 4-ethylphenyldiazonium chloride", "Step 4: Coupling of 4-ethylphenyldiazonium chloride with 2,4-difluoroaniline in the presence of sodium hydroxide to form 5-ethyl-2,4-difluoroaniline", "Step 5: Quaternization of 5-ethyl-2,4-difluoroaniline with hydrochloric acid to form 5-ethyl-2,4-difluoroaniline hydrochloride" ] } | |
CAS RN |
2758004-68-9 |
Molecular Formula |
C8H10ClF2N |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
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